Cas no 1807306-12-2 (Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate)

Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate is a multifunctional benzoate derivative characterized by its nitro, cyano, and hydroxymethyl substituents, which enhance its reactivity and utility in synthetic chemistry. The presence of both electron-withdrawing (nitro, cyano) and electron-donating (hydroxymethyl) groups makes it a versatile intermediate for constructing complex heterocycles and pharmaceuticals. Its ester functionality further facilitates derivatization under mild conditions. The compound’s well-defined structure and stability under standard handling conditions ensure reproducibility in reactions. It is particularly valuable in nucleophilic substitution and condensation reactions, offering precise control over regioselectivity in multi-step syntheses. Suitable for research and industrial applications, it serves as a key building block in medicinal and agrochemical development.

Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate structure

1807306-12-2 structure

Product Name:Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate

CAS No:1807306-12-2

MF:C₁₁H₁₀N₂O₅

MW:250.207502841949

CID:4956151

Update Time:2025-10-12

Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate
- Inchi： 1S/C11H10N2O5/c1-2-18-11(15)9-3-7(5-12)10(13(16)17)4-8(9)6-14/h3-4,14H,2,6H2,1H3
- InChI Key： XCMXPNLLOJBWEN-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C#N)C(=CC=1CO)[N+](=O)[O-])=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 369
XLogP3: 0.8
Topological Polar Surface Area: 116

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015007025-250mg	Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate	1807306-12-2	97%	250mg	$484.80	2023-09-02
Alichem	A015007025-500mg	Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate	1807306-12-2	97%	500mg	$831.30	2023-09-02
Alichem	A015007025-1g	Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate	1807306-12-2	97%	1g	$1504.90	2023-09-02